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Compound of Interest

Compound Name: (2-Bromo-6-nitrophenyl)methanol

Cat. No.: B151082 Get Quote

Technical Guide: (2-Bromo-6-
nitrophenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

potential synthetic route for (2-bromo-6-nitrophenyl)methanol. This compound, with its

bromine and nitro-substituted phenyl ring, presents itself as a valuable building block in

medicinal chemistry and material science. The electron-withdrawing nature of the nitro group

and the reactivity imparted by the bromine atom make it a versatile intermediate for further

chemical modifications.

Chemical and Physical Properties
(2-Bromo-6-nitrophenyl)methanol is an organic compound with the CAS number 861106-91-

4.[1][2][3] It typically appears as a solid and is characterized by the presence of a

hydroxymethyl group, a bromine atom, and a nitro group on a benzene ring.[4]

The key quantitative data for this compound are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b151082?utm_src=pdf-interest
https://www.benchchem.com/product/b151082?utm_src=pdf-body
https://www.benchchem.com/product/b151082?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_2_Bromo_3_6_dichlorobenzyl_alcohol.pdf
https://www.sigmaaldrich.com/JP/ja/substance/bbe2bromo6nitrophenylmethanol23203861106914
https://www.sigmaaldrich.com/IN/en/product/chemscenellcpreferredpartner/ciah987ef0e1?context=bbe
https://cymitquimica.com/cas/861106-91-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₇H₆BrNO₃ [1][4]

Molecular Weight 232.03 g/mol [1][2][3]

CAS Number 861106-91-4 [1][2][3]

Boiling Point 332.6 °C at 760 mmHg [3]

Flash Point 155 °C [3]

Appearance Solid [3][4]

Synthesis of (2-Bromo-6-nitrophenyl)methanol
While specific literature detailing the synthesis of (2-bromo-6-nitrophenyl)methanol is not

readily available, a plausible and efficient synthetic route involves the reduction of the

corresponding carboxylic acid, 2-bromo-6-nitrobenzoic acid. This method is analogous to the

synthesis of similar substituted benzyl alcohols.

Proposed Experimental Protocol: Reduction of 2-Bromo-
6-nitrobenzoic Acid
This protocol is adapted from established procedures for the reduction of substituted

nitrobenzoic acids.

Materials:

2-Bromo-6-nitrobenzoic acid

Borane tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

Anhydrous Tetrahydrofuran (THF)

1 M Hydrochloric acid (HCl)

Ethyl acetate

Brine (saturated aqueous NaCl solution)
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Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography elution

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 2-bromo-6-nitrobenzoic acid in anhydrous

THF.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Reducing Agent: Slowly add the borane tetrahydrofuran complex solution

dropwise to the stirred solution of the carboxylic acid. The addition should be controlled to

maintain the temperature below 5 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours (typically 4-12 hours). Monitor the reaction progress

by Thin Layer Chromatography (TLC) until the starting material is consumed.

Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add 1 M

HCl to quench the excess borane complex.

Extraction: Remove the THF under reduced pressure. Extract the aqueous residue with ethyl

acetate.

Washing: Wash the combined organic layers with water and then with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter the drying agent and concentrate the organic solution under reduced

pressure to obtain the crude product.

Purification: Purify the crude (2-bromo-6-nitrophenyl)methanol by silica gel column

chromatography, eluting with a mixture of hexanes and ethyl acetate.
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Synthesis Workflow
The following diagram illustrates the proposed workflow for the synthesis of (2-bromo-6-
nitrophenyl)methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b151082?utm_src=pdf-body
https://www.benchchem.com/product/b151082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reduction

Workup and Purification

Dissolve 2-bromo-6-nitrobenzoic acid
in anhydrous THF

Cool to 0°C

Add BH3·THF solution

Under N2 atmosphere

Warm to room temperature and stir

Monitor by TLC

Quench with 1M HCl

Reaction complete

Extract with Ethyl Acetate

Wash with water and brine

Dry over Na2SO4

Concentrate

Purify by column chromatography

(2-Bromo-6-nitrophenyl)methanol

Pure Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of (2-bromo-6-nitrophenyl)methanol.
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in publicly accessible literature regarding the

defined biological activities or associated signaling pathways for (2-bromo-6-
nitrophenyl)methanol. While its structural motifs suggest potential applications in medicinal

chemistry, further research is required to elucidate its specific biological targets and

mechanisms of action.[4] Researchers and drug development professionals are encouraged to

consider this compound as a novel scaffold for the development of new therapeutic agents,

with the understanding that its biological effects are yet to be thoroughly investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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